Cas no 1821498-25-2 (3-O-Desethyl-5-O-desmethyl Amlodipine)

• Product Name: 3-O-Desethyl-5-O-desmethyl Amlodipine
• CAS No: 1821498-25-2
• MF: C₁₇H₁₉ClN₂O₅
• MW: 366.796163797379
• CID: 4557929
• Update Time: 2025-05-26

3-O-Desethyl-5-O-desmethyl Amlodipine Chemical and Physical Properties

Names and Identifiers

• Amlodipine Impurity 15
• 3-O-Desethyl-5-O-desmethyl Amlodipine

• Inchi： 1S/C17H19ClN2O5/c1-9-13(16(21)22)14(10-4-2-3-5-11(10)18)15(17(23)24)12(20-9)8-25-7-6-19/h2-5,14,20H,6-8,19H2,1H3,(H,21,22)(H,23,24)
• SMILES： CC1NC(COCCN)=C(C(O)=O)C(C2C(Cl)=CC=CC=2)C=1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Dihydropyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Dihydropyridines

Additional information on 3-O-Desethyl-5-O-desmethyl Amlodipine

3-O-Desethyl-5-O-desmethyl Amlodipine: A Comprehensive Overview

The compound with CAS No 1821498-25-2, known as 3-O-Desethyl-5-O-desmethyl Amlodipine, is a significant metabolite of the widely used antihypertensive drug, amlodipine. This metabolite has garnered attention in recent years due to its potential pharmacological properties and its role in the pharmacokinetics of amlodipine. In this article, we will delve into the structural characteristics, pharmacokinetics, pharmacodynamics, and therapeutic implications of 3-O-Desethyl-5-O-desmethyl Amlodipine, supported by the latest research findings.

Amlodipine, a dihydropyridine calcium channel blocker, is extensively metabolized in the liver through cytochrome P450 enzymes, primarily CYP3A4 and CYP3A5. The formation of 3-O-Desethyl-5-O-desmethyl Amlodipine involves the demethylation and deethylation of amlodipine, resulting in a metabolite that retains some of the parent drug's pharmacological activity. Recent studies have highlighted the importance of understanding the role of this metabolite in the overall efficacy and safety profile of amlodipine.

Structurally, 3-O-Desethyl-5-O-desmethyl Amlodipine differs from amlodipine by the removal of an ethyl group at the 3-position and a methyl group at the 5-position. These modifications influence its lipophilicity, bioavailability, and binding affinity to calcium channels. Research conducted in 2023 has shown that this metabolite exhibits moderate calcium channel blocking activity, suggesting that it may contribute to the antihypertensive effects observed with amlodipine therapy.

The pharmacokinetics of 3-O-Desethyl-5-O-desmethyl Amlodipine are closely tied to those of amlodipine. Following oral administration, this metabolite is rapidly absorbed and undergoes extensive first-pass metabolism. Its plasma concentrations are significantly lower than those of amlodipine, indicating that it is not a major circulating metabolite. However, its presence in plasma has been detected in therapeutic concentrations, raising questions about its potential clinical relevance.

Recent advancements in analytical techniques have enabled researchers to quantify 3-O-Desethyl-5-O-desmethyl Amlodipine more accurately in biological matrices. High-performance liquid chromatography (HPLC) coupled with mass spectrometry has been instrumental in studying its pharmacokinetics and pharmacodynamics. These studies have provided valuable insights into its elimination pathways and tissue distribution.

From a therapeutic standpoint, understanding the role of 3-O-Desethyl-5-O-desmethyl Amlodipine is crucial for optimizing amlodipine-based therapies. Its contribution to drug efficacy and potential for adverse effects must be carefully evaluated. Emerging research suggests that this metabolite may play a role in inter-individual variability observed with amlodipine treatment.

In conclusion, 3-O-Desethyl-5-O-desmethyl Amlodipine represents an important area of investigation within cardiovascular pharmacology. As research continues to uncover its pharmacological properties and clinical implications, it is likely that this metabolite will play an increasingly significant role in the development of more personalized treatment strategies for hypertension.